Cas no 1806037-86-4 (5-(Fluoromethyl)-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine)

• Product Name: 5-(Fluoromethyl)-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine
• CAS No: 1806037-86-4
• MF: C₈H₆F₄N₂O₄
• MW: 270.137856006622
• CID: 4840237
• Update Time: 2025-11-06

5-(Fluoromethyl)-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Fluoromethyl)-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F4N2O4/c1-17-7-5(14(15)16)2-4(3-9)6(13-7)18-8(10,11)12/h2H,3H2,1H3
• InChI Key： RDVQFNXDPIMDKU-UHFFFAOYSA-N
• SMILES： FCC1C(=NC(=C(C=1)[N+](=O)[O-])OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 296
• XLogP3: 2.6
• Topological Polar Surface Area: 77.2

Additional information on 5-(Fluoromethyl)-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine

Introduction to 5-(Fluoromethyl)-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1806037-86-4)

5-(Fluoromethyl)-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine, identified by its Chemical Abstracts Service (CAS) number 1806037-86-4, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural features of this molecule, including its fluoromethyl, methoxy, and nitro substituents, as well as the presence of a trifluoromethoxy group, contribute to its unique chemical properties and potential applications.

The significance of 5-(Fluoromethyl)-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine lies in its versatility as a building block for the synthesis of more complex molecules. In recent years, there has been a growing interest in the development of novel compounds with enhanced biological activity, and this pyridine derivative has emerged as a promising candidate. The fluoromethyl group, in particular, is known to influence the metabolic stability and binding affinity of drug candidates, making it a valuable feature in medicinal chemistry.

One of the most compelling aspects of this compound is its potential role in the development of new therapeutic agents. The nitro and trifluoromethoxy groups introduce electron-withdrawing effects that can modulate the reactivity and electronic properties of the molecule. These features make it an attractive scaffold for designing molecules with specific target interactions. For instance, studies have shown that pyridine derivatives with similar substituents can exhibit inhibitory activity against various enzymes and receptors, which are relevant to a wide range of diseases.

Recent research has highlighted the importance of fluorinated compounds in drug discovery due to their ability to improve pharmacokinetic properties such as bioavailability and metabolic stability. The presence of both fluoromethyl and trifluoromethoxy groups in 5-(Fluoromethyl)-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine suggests that it may possess favorable pharmacokinetic profiles. This has led to investigations into its potential use as an intermediate in the synthesis of novel drugs targeting neurological disorders, inflammatory conditions, and other diseases.

The synthetic pathways for preparing 5-(Fluoromethyl)-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine have also been explored in detail. The introduction of the various substituents requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, have been employed to construct the desired pyridine core. These methodologies not only highlight the synthetic prowess but also underscore the compound's complexity and multifaceted utility.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. The structural motifs present in 5-(Fluoromethyl)-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine are common in herbicides and fungicides, which are critical for modern agriculture. The electron-deficient nature of the molecule allows it to interact with biological targets in plants, potentially leading to the development of new crop protection agents. Such applications are particularly relevant given the ongoing challenges posed by resistant pests and pathogens.

The electronic properties of this pyridine derivative have also been investigated from a computational chemistry perspective. Molecular modeling studies have revealed that the presence of multiple substituents can significantly alter the electron density distribution across the molecule. This information is crucial for understanding how the compound interacts with biological targets at a molecular level. Furthermore, computational methods have been used to predict possible metabolic pathways for this compound, providing insights into its potential behavior within living systems.

One area where this compound has seen notable success is in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, making them attractive targets for therapeutic intervention. The structural features of 5-(Fluoromethyl)-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine, particularly its ability to mimic natural substrates or compete with ATP binding, make it a suitable candidate for kinase inhibition. Early studies have demonstrated promising results in vitro, suggesting that derivatives of this compound could be developed into potent kinase inhibitors for treating cancers and inflammatory diseases.

The role of fluorine atoms in modulating biological activity cannot be overstated. In many cases, fluorinated compounds exhibit improved binding affinity and selectivity compared to their non-fluorinated counterparts. The dual presence of fluoromethyl and trifluoromethoxy groups in 5-(Fluoromethyl)-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine likely contributes to its enhanced efficacy as a pharmacophore. This has prompted researchers to explore further modifications to optimize its biological profile.

In conclusion, 5-(Fluoromethyl)-2-methoxy-3-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1806037-86-4) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an excellent scaffold for designing molecules with tailored biological activities. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance as a valuable tool in drug discovery and agricultural science.